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Compound of Interest

Compound Name:
Bis(6-methylheptyl) Phthalate-

3,4,5,6-d4

Cat. No.: B1449464 Get Quote

CAS Number: 2209087-06-7

An In-depth Technical Resource for Researchers
and Drug Development Professionals
This technical guide provides comprehensive information on Bis(6-methylheptyl) Phthalate-
3,4,5,6-d4, a deuterated internal standard crucial for the accurate quantification of its non-

labeled counterpart, Bis(6-methylheptyl) Phthalate (also known as diisooctyl phthalate), and

other related phthalate esters. This document is intended for researchers, scientists, and

professionals in drug development and analytical testing who require precise and reliable

methods for phthalate analysis.

Core Compound Data
Bis(6-methylheptyl) Phthalate-3,4,5,6-d4 is a stable isotope-labeled form of Bis(6-

methylheptyl) Phthalate, a plasticizer that can be found as a contaminant in various materials.

The incorporation of four deuterium atoms on the benzene ring provides a distinct mass shift,

making it an ideal internal standard for mass spectrometry-based analytical techniques.
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Property Value

CAS Number 2209087-06-7

Non-labeled CAS Number 131-20-4

Molecular Formula C24D4H34O4

Molecular Weight 394.58 g/mol

Synonyms
Di-iso-octyl Phthalate-d4, Phthalic Acid Bis-6-

methylheptyl Ester-d4

Isotopic Enrichment ≥ 99 atom % D

Chemical Purity ≥ 98%

Experimental Protocols
The primary application of Bis(6-methylheptyl) Phthalate-3,4,5,6-d4 is as an internal standard

in isotope dilution mass spectrometry for the quantification of phthalates in complex matrices

such as environmental samples, food and beverages, and consumer products. The following is

a generalized experimental protocol for the analysis of phthalates using Gas Chromatography-

Mass Spectrometry (GC-MS).

Sample Preparation: Liquid-Liquid Extraction for
Aqueous Samples (e.g., Beverages)

Sample Collection: Collect 150 mL of the liquid sample in a pre-cleaned glass container. To

avoid contamination, ensure all glassware is thoroughly washed and rinsed with acetone and

hexane, then heated at 120°C for at least 14 hours.

Internal Standard Spiking: Add a known volume of Bis(6-methylheptyl) Phthalate-3,4,5,6-
d4 solution (e.g., 150 µL of a 10 µg/L solution in hexane) to the sample. This deuterated

standard serves as a surrogate to monitor extraction efficiency.

Extraction: Transfer the spiked sample to a separatory funnel. Add 10 mL of hexane and

shake vigorously for 5-10 minutes. Allow the layers to separate.
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Repeat Extraction: Collect the organic (hexane) layer and repeat the extraction of the

aqueous layer with a fresh 10 mL of hexane.

Concentration: Combine the hexane extracts and evaporate to a smaller volume using a

rotary evaporator at a controlled temperature (e.g., 36°C). Further concentrate the sample to

near dryness under a gentle stream of nitrogen.

Reconstitution: Reconstitute the dried residue in a precise volume of hexane (e.g., 150 µL)

containing another deuterated internal standard (e.g., diethyl phthalate-d4) to monitor

instrumental drift. The sample is now ready for GC-MS analysis.

GC-MS Instrumental Analysis
Parameter Recommended Setting

Gas Chromatograph Agilent 7890A or equivalent

Mass Spectrometer Agilent 5975C or equivalent

Column

Fused-silica capillary column (e.g., 30 m x 0.25

mm i.d., 0.5 µm film thickness, 5% diphenyl/95%

dimethyl siloxane)

Injection Mode Splitless, 1 µL injection volume

Injector Temperature 280°C

Carrier Gas Helium at a constant flow of 1.0 mL/min

Oven Temperature Program

Initial temperature of 80°C for 1 min, ramp at

20°C/min to 200°C, then ramp at 10°C/min to

300°C and hold for 8 min.

MS Transfer Line Temp. 300°C

Ion Source Temperature 250°C

Ionization Mode Electron Ionization (EI) at 70 eV

Acquisition Mode Selected Ion Monitoring (SIM)

Data Analysis
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Quantification is performed by creating a calibration curve using standards of the target

phthalates with a constant concentration of the internal standard. The ratio of the peak area of

the analyte to the peak area of Bis(6-methylheptyl) Phthalate-3,4,5,6-d4 is plotted against the

concentration of the analyte.

Visualizations
Experimental Workflow for Phthalate Analysis

Workflow for Phthalate Analysis using a Deuterated Internal Standard

Sample Preparation Instrumental Analysis Data Processing

Aqueous Sample Spike with
Bis(6-methylheptyl) Phthalate-d4

Liquid-Liquid Extraction
(Hexane)

Evaporation and
Concentration

Reconstitution in
Hexane GC-MS Analysis Peak Integration Calibration Curve

Construction
Quantification of

Phthalates

Click to download full resolution via product page

Caption: Workflow for Phthalate Analysis.

This diagram illustrates the key steps in the analytical workflow for the quantification of

phthalates in aqueous samples using a deuterated internal standard like Bis(6-methylheptyl)
Phthalate-3,4,5,6-d4. The process begins with sample preparation, followed by instrumental

analysis using GC-MS, and concludes with data processing and quantification.

To cite this document: BenchChem. [Technical Guide: Bis(6-methylheptyl) Phthalate-3,4,5,6-
d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1449464#bis-6-methylheptyl-phthalate-3-4-5-6-d4-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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